Cas no 1260141-27-2 (Vonoprazan fumarate)

• Product Name: Vonoprazan fumarate
• CAS No: 1260141-27-2
• MF: C₂₁H₂₀FN₃O₆S
• MW: 461.463407516479
• CID: 836595
• Update Time: 2026-03-24

Vonoprazan fumarate Chemical and Physical Properties

Names and Identifiers

• TAK-438
• 1-(5-(2-Fluorophenyl)-1-(pyridin-3-ylsulfonyl)-1H-pyrrol-3-yl)-N-methylmethanamine fumarate
• 1-[5-(2-fluorophenyl)-1-pyridin-3-ylsulfonylpyrrol-3-yl]-N-methylmethanamine,(E)-4-oxopent-2-enoic acid
• TAK 438
• Vonoprazan Fumarate
• Vonoprazan Fumarate (TAK-438)
• TAK-438 impurity
• 5-(2-Fluorophenyl)-N-methyl-1-(3-pyridinylsulfonyl)-1H-pyrrole-3-methanamine 2-butenedioate
• TAK 438,Vonoprazan
• TAK438
• TAK-438;Vonoprazan fumarate
• Vonoprazan fumarate

• Inchi： 1S/C17H16FN3O2S.C4H4O4/c1-19-10-13-9-17(15-6-2-3-7-16(15)18)21(12-13)24(22,23)14-5-4-8-20-11-14;5-3(6)1-2-4(7)8/h2-9,11-12,19H,10H2,1H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
• InChI Key： ROGSHYHKHPCCJW-WLHGVMLRSA-N
• SMILES： S(C1C=NC=CC=1)(N1C=C(CNC)C=C1C1C=CC=CC=1F)(=O)=O.OC(/C=C/C(=O)O)=O

Computed Properties

• Exact Mass: 461.10600
• Hydrogen Bond Donor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 629
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Hydrogen Bond Acceptor Count: 9
• Topological Polar Surface Area: 147A^2
• Isotope Atom Count: 0

Experimental Properties

• PSA: 146.97000
• LogP: 3.82910

Vonoprazan fumarate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Pharmaceutical and Biochemical Products Medical Target Class

Additional information on Vonoprazan fumarate

Vonoprazan Fumarate (CAS No. 1260141-27-2): A Comprehensive Overview in Modern Gastroenterology

Vonoprazan Fumarate, identified by the chemical compound code CAS No. 1260141-27-2, represents a significant advancement in the realm of gastroprotective agents. This compound, a fumarate salt derivative, has garnered considerable attention for its potent anti-ulcer and gastroprotective properties. Its development and application in clinical settings have been driven by an increasing demand for more effective and safer therapeutic options for gastrointestinal disorders.

The pharmacological profile of Vonoprazan Fumarate is characterized by its high selectivity for the H₂-receptor on gastric parietal cells. This selectivity is pivotal, as it allows for the suppression of gastric acid secretion without significantly affecting other physiological processes. Unlike traditional H₂-receptor antagonists, which may have broader systemic effects, Vonoprazan Fumarate exhibits a more targeted mechanism of action, thereby minimizing potential side effects.

Recent research has highlighted the compound's efficacy in treating various gastrointestinal conditions, including peptic ulcers, gastroesophageal reflux disease (GERD), and stress-induced gastric ulcers. Studies have demonstrated that Vonoprazan Fumarate not only accelerates healing but also provides long-term protection against recurrent ulcers. This has been attributed to its ability to modulate multiple pathways involved in ulcer pathogenesis, such as reducing oxidative stress and enhancing mucosal defense mechanisms.

The structural integrity of Vonoprazan Fumarate (CAS No. 1260141-27-2) contributes to its stability and bioavailability upon administration. The fumarate salt form enhances solubility, allowing for efficient absorption and distribution throughout the body. This pharmacokinetic advantage ensures that therapeutic levels of the compound are maintained for extended periods, reducing the frequency of dosing and improving patient compliance.

In clinical trials, patients treated with Vonoprazan Fumarate have reported significant improvements in symptoms such as heartburn, dyspepsia, and abdominal pain. The compound's rapid onset of action makes it particularly useful for acute treatment scenarios, while its prolonged efficacy supports chronic management strategies. Furthermore, its lack of significant drug-drug interactions enhances its utility in patients with comorbid conditions who require polypharmacy.

The growing body of evidence supporting the use of Vonoprazan Fumarate has led to its inclusion in several international treatment guidelines for gastrointestinal disorders. Healthcare professionals appreciate its favorable risk-benefit profile, which positions it as a viable alternative to existing therapies. As research continues to uncover new applications and refine dosing regimens, the role of this compound in modern gastroenterology is expected to expand further.

Future directions in the study of Vonoprazan Fumarate (CAS No. 1260141-27-2) may explore its potential in combination therapies and novel delivery systems aimed at optimizing therapeutic outcomes. Additionally, investigating its mechanisms at a molecular level could provide insights into new targets for treating gastrointestinal diseases. The versatility and efficacy of this compound make it a cornerstone in the ongoing effort to improve patient care in gastroenterology.

The development and utilization of innovative compounds like Vonoprazan Fumarate underscore the dynamic nature of pharmaceutical research and its impact on clinical practice. By addressing unmet medical needs with precision and safety, such advancements contribute significantly to enhancing global health outcomes. As we continue to learn more about this remarkable compound, its applications are likely to evolve, offering new hope for patients suffering from diverse gastrointestinal conditions.